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Compound of Interest

Compound Name: Sangivamycin hydrochloride

CAS No.: 21090-35-7

Cat. No.: B1257104

Get Quote

Abstract & Strategic Overview
Sangivamycin hydrochloride (NSC 65346) is a pyrrolo[2,3-d]pyrimidine nucleoside antibiotic

originally isolated from Streptomyces.[1] While historically categorized as a Protein Kinase C

(PKC) inhibitor, modern chemoproteomics (KINOMEscan) have revealed a complex selectivity

profile.[1]

Crucial Insight for Researchers: Early literature (circa 1988) characterizes Sangivamycin as a

"potent" PKC inhibitor with a

of ~10-15 µM.[1][2] However, recent profiling indicates it is significantly more potent against
Haspin (GSG2), DYRK1A, and DYRK2, with IC50 values in the nanomolar range.

This guide provides two distinct protocols tailored to these dual realities:

Protocol A (Radiometric): Optimized for PKC isoforms, addressing the critical requirement for

lipid co-factors.[1]
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Protocol B (Luminescent ADP-Detection): Optimized for Haspin/DYRK screening, focusing

on high-throughput compatibility.[1]

Compound Handling & Properties[1][3][4][5]
Parameter Specification

Chemical Name Sangivamycin hydrochloride

CAS Number 21090-35-7 (HCl salt) / 18417-89-5 (Free base)

Molecular Weight 345.74 g/mol (HCl salt)

Solubility
DMSO (up to 10 mM with warming); Water

(sparingly soluble)

Storage
-20°C (Solid); -80°C (DMSO Stock, avoid

freeze/thaw)

Mechanism
ATP-Competitive.[1][2][3] It competes directly

with ATP for the nucleotide-binding pocket.[1]

Preparation of 10 mM Stock Solution:

Weigh 3.46 mg of Sangivamycin HCl.[1]

Add 1.0 mL of anhydrous DMSO.

Vortex vigorously.[1] If particulates remain, warm to 37°C for 5 minutes.

Aliquot into light-protective tubes (amber) and store at -80°C.

Target Landscape & Experimental Logic
Understanding the "Target Shift" is vital for interpreting your data.[1]

Figure 1: Selectivity profile.[1] Note the higher potency against Haspin/DYRK compared to the

historical PKC target.

Protocol A: Radiometric Assay (PKC Optimized)
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Why this method? PKC isoforms (Conventional:

) require lipid activators (Phosphatidylserine and Diacylglycerol) and Calcium to form an active
conformation. Radiometric filter-binding assays (

P or

P) are the "Gold Standard" here because they tolerate the high lipid/detergent concentrations
better than many fluorescence assays.[1]

Critical Reagent: The Lipid Activator Mix
Most PKC assays fail because of improper lipid preparation.

Materials:

L-

-Phosphatidylserine (PS) (10 mg/mL in CHCl

)[1]

1,2-Dioleoyl-sn-glycerol (DAG) (1 mg/mL in CHCl

)[1]

Reaction Buffer: 20 mM HEPES pH 7.4, 10 mM MgCl

, 0.5 mM CaCl

(free calcium is critical).[1]

Lipid Preparation Protocol:

Combine: In a glass tube, mix 100 µL PS and 10 µL DAG (10:1 w/w ratio).

Dry: Evaporate the chloroform under a stream of Nitrogen gas (or Argon) until a thin,

translucent film forms on the glass. Do not over-dry.[1]

Resuspend: Add 1.0 mL of Reaction Buffer.
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Sonicate: Sonicate using a probe sonicator (on ice) for 3-4 bursts of 15 seconds. The

solution must turn from cloudy to translucent/clear.[1] This indicates the formation of Mixed

Micelles.

Stability: Use fresh.[1] Do not store >4 hours.

Assay Procedure (P81 Filter Binding)[1]
Reaction Mix (50 µL final volume):

Substrate: 20 µM Histone H1 (or PKC-specific peptide RFARKGSLRQKNV).[1]

Lipids: 10 µL of prepared Lipid Activator Mix (final ~0.1 mg/mL PS).

Enzyme: 5-20 ng purified PKC isoform (e.g., PKC

).[1]

Compound: Sangivamycin (Serial dilution in DMSO).[1] Keep final DMSO < 1%.[1]

ATP: 10 µM cold ATP + 0.5 µCi [

-

P]ATP.[1]

Steps:

Pre-incubation: Mix Buffer, Enzyme, Lipids, and Sangivamycin.[1] Incubate 10 min at RT.

This allows the compound to compete for the ATP site before the reaction starts.

Start: Initiate reaction by adding the ATP/Substrate mix.[1][4]

Incubate: 30 minutes at 30°C.

Stop: Spot 40 µL of the reaction onto P81 Phosphocellulose paper squares.

Wash: Immediately drop squares into 75 mM Phosphoric Acid.

Wash 3x (10 mins each) with 75 mM Phosphoric Acid (removes unreacted ATP).[1]
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Wash 1x with Acetone (dries the paper).[1]

Count: Transfer dried squares to vials, add scintillation fluid, and read in a Liquid Scintillation

Counter (LSC).

Protocol B: ADP-Glo™ Assay (Haspin/DYRK
Optimized)[1]
Why this method? Haspin and DYRKs are Ser/Thr kinases that do not require lipid activation.

[1] The ADP-Glo (Promega) platform is non-radioactive, highly sensitive, and ideal for

determining nanomolar IC50s.

Experimental Workflow
Figure 2: The ADP-Glo workflow converts ADP produced by the kinase into a light signal.[1][5]

Assay Procedure[1][6][8]
Buffer: 40 mM Tris pH 7.5, 20 mM MgCl

, 0.1 mg/mL BSA, 50 µM DTT.

Reaction Setup (384-well white plate):

Compound: Add 1 µL Sangivamycin (serial dilution).

Enzyme: Add 2 µL Haspin or DYRK1A (optimized to ~2-5 ng/well).

Substrate/ATP: Add 2 µL Mix (Histone H3 for Haspin; Woodtide for DYRK).[1]

ATP Conc: Use

apparent for the specific kinase (typically 10-50 µM).[1]

Incubate: 60 minutes at Room Temperature.

Detection:

Add 5 µL ADP-Glo Reagent.[1][5] Incubate 40 min.
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Add 10 µL Kinase Detection Reagent.[1] Incubate 30 min.

Read Luminescence (Integration time: 0.5 - 1.0 sec).[1]

Data Analysis & Troubleshooting
Calculating IC50
Normalize data to controls:

[1]

Fit the curve using a 4-parameter logistic model (Sigmoidal Dose-Response):

[1]

Troubleshooting Guide
Issue Probable Cause Solution

Low Signal (PKC) Lipids not micellized

Ensure sonication turns the

lipid mix clear. Cloudy lipids =

inactive PKC.[1]

High Background (Radio) Inefficient washing

Ensure P81 paper is washed

with large volumes of

phosphoric acid.[1]

IC50 Shift (Right) High ATP concentration

Sangivamycin is ATP-

competitive.[1] If you use ATP

>> Km, the IC50 will appear

weaker (Cheng-Prusoff

equation applies).[1]

No Inhibition (Haspin) Degraded Compound

Sangivamycin is stable, but

DMSO stocks >6 months

should be verified by LC-MS.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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